N-(2-hydroxy-3-(2-oxopyridin-1(2H)-yl)propyl)-2-(trifluoromethyl)benzamide
Description
N-(2-hydroxy-3-(2-oxopyridin-1(2H)-yl)propyl)-2-(trifluoromethyl)benzamide, also known as THPPB, is a chemical compound that has been gaining attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
Biological Activity Studies
This compound has been investigated for its potential biological activities. The structural features of the compound suggest it could act as a chelating agent, which may be useful in studying metal complexes with biological significance . These studies often explore the compound’s interactions with various metal ions and assess its potential as a therapeutic agent.
Anticancer Research
The related azo ligand structures derived from pyridone moieties have shown moderate to good anticancer activity against cell lines such as A549, Jurkat, and K562 . This suggests that our compound of interest could be synthesized into derivatives that may serve as leads in anticancer drug development.
Antioxidant Properties
Compounds with similar structures have exhibited significant DPPH radical scavenging results . This indicates that the compound could be a potent antioxidant, which is a valuable property in the development of drugs that protect against oxidative stress.
Coordination Chemistry
The compound’s ability to act as a chelating agent makes it relevant in coordination chemistry. It can form complexes with transition metals, which can be studied for their structural and electronic properties .
Synthesis of Novel Derivatives
The compound’s structure allows for the synthesis of novel derivatives with potential biological or medicinal applications. Researchers can modify various functional groups to create new compounds with desired properties .
Spectroscopic Characterization
The compound can be used in spectroscopic studies to understand the nature of its bonding and interactions with other molecules. This is crucial in determining the compound’s potential applications in various fields .
Chemical Database Inclusion
Chemical databases include this compound for its synthesis references and physical properties, which are essential for researchers looking for information on rare and unique chemicals .
Pharmaceutical Development
The compound’s potential biological activities make it a candidate for further pharmaceutical research and development. It could be explored for its efficacy in treating various diseases, given its potential anticancer and antioxidant properties .
properties
IUPAC Name |
N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]-2-(trifluoromethyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15F3N2O3/c17-16(18,19)13-6-2-1-5-12(13)15(24)20-9-11(22)10-21-8-4-3-7-14(21)23/h1-8,11,22H,9-10H2,(H,20,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WDYVHDQQPBRVOX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NCC(CN2C=CC=CC2=O)O)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15F3N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-hydroxy-3-(2-oxopyridin-1(2H)-yl)propyl)-2-(trifluoromethyl)benzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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